Cas no 1227418-26-9 (4-bromo-3,3-dimethyl-2,3-dihydro-1H-indole)

• Product Name: 4-bromo-3,3-dimethyl-2,3-dihydro-1H-indole
• CAS No: 1227418-26-9
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• MDL: MFCD11847808
• CID: 1006713
• Update Time: 2025-10-29

4-bromo-3,3-dimethyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3,3-dimethylindoline
• 4-bromo-3,3-dimethyl-1,2-dihydroindole
• 4-bromo-3,3-dimethyl-2,3-dihydro-1H-indole

• MDL： MFCD11847808
• Inchi： 1S/C10H12BrN/c1-10(2)6-12-8-5-3-4-7(11)9(8)10/h3-5,12H,6H2,1-2H3
• InChI Key： WRJRWRRMADSCCD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(C)(C)CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Experimental Properties

• Color/Form: Yellow to Brown Liquid

4-bromo-3,3-dimethyl-2,3-dihydro-1H-indole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 4-bromo-3,3-dimethyl-2,3-dihydro-1H-indole

Introduction to 4-bromo-3,3-dimethyl-2,3-dihydro-1H-indole (CAS No: 1227418-26-9)

4-bromo-3,3-dimethyl-2,3-dihydro-1H-indole, identified by the Chemical Abstracts Service Number (CAS No) 1227418-26-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and pharmaceutical applications. The structural features of 4-bromo-3,3-dimethyl-2,3-dihydro-1H-indole, particularly the presence of a bromine substituent at the 4-position and a dimethyl group at the 3-position, contribute to its unique chemical properties and potential biological functions.

The indole core is a privileged scaffold in drug discovery, with numerous clinically approved drugs featuring an indole moiety. The bromine atom in 4-bromo-3,3-dimethyl-2,3-dihydro-1H-indole serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. This flexibility makes it a valuable building block for exploring new pharmacophores and developing novel therapeutic agents.

In recent years, there has been growing interest in indole derivatives as potential candidates for treating various diseases, including cancer, inflammation, and neurological disorders. The brominated indoles have been particularly studied for their ability to interact with biological targets such as kinases and transcription factors. For instance, research has shown that certain brominated indoles can modulate signaling pathways involved in cell proliferation and differentiation, making them promising candidates for anticancer therapy.

The dimethyl group at the 3-position of 4-bromo-3,3-dimethyl-2,3-dihydro-1H-indole influences its electronic properties and reactivity. This substitution pattern can enhance the compound's binding affinity to specific biological targets by introducing steric and electronic modifications. Such structural features are often critical in optimizing drug-like properties, including solubility, metabolic stability, and selectivity.

Recent studies have also explored the pharmacokinetic profiles of indole derivatives. The presence of a bromine atom can affect the compound's distribution, metabolism, and excretion (ADME) properties. For example, brominated compounds may exhibit increased lipophilicity due to the electron-withdrawing nature of the bromine atom, which can influence their membrane permeability and target engagement.

One notable area of research involving 4-bromo-3,3-dimethyl-2,3-dihydro-1H-indole is its potential as an intermediate in the synthesis of bioactive molecules. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in disease pathways. For instance, derivatives of this scaffold have been investigated for their ability to inhibit tyrosine kinases, which are overexpressed in many cancers.

The synthesis of 4-bromo-3,3-dimethyl-2,3-dihydro-1H-indole typically involves multi-step organic reactions starting from readily available precursors. The introduction of the bromine atom is often achieved through electrophilic aromatic substitution or halogen exchange reactions. The dimethyl group can be incorporated via alkylation reactions or other synthetic strategies that preserve the integrity of the indole core.

In conclusion,4-bromo-3,3-dimethyl-2,3-dihydro-1H-indole (CAS No: 1227418-26-9) represents a promising compound in pharmaceutical research due to its structural versatility and potential biological activities. Its role as a key intermediate in drug development underscores its importance in medicinal chemistry. As research continues to uncover new applications for this compound and its derivatives,4-bromo-3,3-dimethyl-2,3-dihydro-1H-indole is likely to remain a significant molecule in the quest for novel therapeutic agents.